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Compound of Interest

Compound Name: 2-(3-Phenylpropyl)Pyridine

Cat. No.: B1585362 Get Quote

Introduction

2-(3-Phenylpropyl)pyridine is a heterocyclic compound with applications in pharmaceutical

and chemical research. As a key intermediate and potential impurity in drug synthesis, a

reliable and robust analytical method for its quantification and purity assessment is crucial. This

application note details a reversed-phase high-performance liquid chromatography (RP-HPLC)

method for the analysis of 2-(3-Phenylpropyl)pyridine. The described protocol is suitable for

quality control, stability studies, and pharmacokinetic analysis.

Key Analyte Properties

Property Value

Chemical Name 2-(3-Phenylpropyl)pyridine

Synonyms Pyridine, 2-(3-phenylpropyl)-

CAS Number 2110-18-1[1]

Molecular Formula C14H15N[1]

Molecular Weight 197.28 g/mol [1]

Experimental Protocols
1. Materials and Reagents
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2-(3-Phenylpropyl)pyridine reference standard (>99% purity)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (85%)

Methanol (HPLC grade) for sample preparation

2. Instrumentation

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis.

HPLC System: Agilent 1260 Infinity II LC System or equivalent

Detector: Diode Array Detector (DAD)

Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm)

Software: OpenLab CDS or equivalent chromatography data software

3. Chromatographic Conditions

The following chromatographic conditions have been optimized for the separation and

quantification of 2-(3-Phenylpropyl)pyridine.
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Parameter Condition

Mobile Phase A Water with 0.1% Phosphoric Acid

Mobile Phase B Acetonitrile with 0.1% Phosphoric Acid

Gradient 60% B to 80% B over 10 minutes

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 254 nm

Run Time 15 minutes

For mass spectrometry (MS) compatible applications, phosphoric acid can be replaced with

0.1% formic acid in both mobile phases.[1]

4. Sample Preparation

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-(3-
Phenylpropyl)pyridine reference standard and dissolve it in a 10 mL volumetric flask with

methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase (initial conditions: 60% B) to concentrations of 1, 5, 10,

25, 50, and 100 µg/mL.

Sample Solution: Prepare the sample by dissolving the material containing 2-(3-
Phenylpropyl)pyridine in methanol to achieve a concentration within the calibration range.

Filter the solution through a 0.45 µm syringe filter before injection.

Data Presentation
Table 1: Representative Chromatographic Data
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Analyte
Retention Time
(min)

Tailing Factor Theoretical Plates

2-(3-

Phenylpropyl)pyridine
7.85 1.1 >5000

Table 2: Linearity and Quantitative Data

Concentration (µg/mL) Peak Area (mAU*s)

1 15.2

5 76.5

10 151.8

25 380.1

50 755.9

100 1510.3

Correlation Coefficient (r²) 0.9998

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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